3-(Propan-2-yl)pyrrolidin-3-ol

• Molecular Formula: C7H15NO
• Molecular Weight: 129.20 g/mol
• IUPAC Name: 3-propan-2-ylpyrrolidin-3-ol
• InChI: InChI=1S/C7H15NO/c1-6(2)7(9)3-4-8-5-7/h6,8-9H,3-5H2,1-2H3
• InChI Key: AFHVYUHFILFRTI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1(CCNC1)O

Description

3-(Propan-2-yl)pyrrolidin-3-ol is a pyrrolidine derivative featuring a hydroxyl group and an isopropyl substituent at the 3-position of the pyrrolidine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Propan-2-yl)pyrrolidin-3-ol typically involves the construction of the pyrrolidine ring followed by functionalization. One common method involves the reaction of a suitable precursor, such as a pyrrolidine derivative, with propan-2-yl halides under basic conditions. The reaction conditions often include the use of solvents like tetrahydrofuran (THF) and bases such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu) to facilitate the substitution reaction .

Industrial Production Methods

Industrial production methods for 3-(Propan-2-yl)pyrrolidin-3-ol may involve similar synthetic routes but on a larger scale. The process optimization focuses on maximizing yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow synthesis and the use of catalytic systems may be employed to enhance efficiency .

Chemical Reactions Analysis

Types of Reactions

3-(Propan-2-yl)pyrrolidin-3-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to remove the hydroxyl group or to modify the pyrrolidine ring.

Substitution: The propan-2-yl group or the hydroxyl group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

Substitution: Halogenating agents like thionyl chloride (SOCl₂) or phosphorus tribromide (PBr₃) for converting hydroxyl groups to halides.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can produce various halogenated derivatives .

Scientific Research Applications

3-(Propan-2-yl)pyrrolidin-3-ol has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including its use as a chiral auxiliary in asymmetric synthesis.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-(Propan-2-yl)pyrrolidin-3-ol involves its interaction with specific molecular targets. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets depend on the specific application and the biological context in which the compound is used .

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Molecular Formula	Key Substituents/Features	Applications/Properties	Evidence Source
3-(Propan-2-yl)pyrrolidin-3-ol hydrochloride	C₇H₁₆ClNO	Isopropyl group, hydrochloride salt	Chiral synthesis intermediate
3-[1-(Propan-2-yl)-1H-triazol-4-yl]pyrrolidin-3-ol	C₉H₁₆N₄O	Triazole ring substituent	Potential bioactive scaffold
3-((3-fluorophenoxy)methyl)pyrrolidin-3-ol	Not specified	Fluorophenoxy methyl group	Enhanced metabolic stability
3-Phenyl-3-(pyridin-2-yl)propan-1-ol	C₁₄H₁₅NO	Phenyl and pyridyl groups	Pharmaceutical APIs (e.g., Pheniramine)
5-Fluoro-3-(3-hydroxypropyl)pyridin-2-ol	C₈H₁₀FNO₂	Hydroxypropyl chain, fluorine substituent	Pyridine-based drug intermediate

Stereochemical Considerations

highlights the importance of stereochemistry in pyrrolidine derivatives. For example, enantiomers of 1-(2-phenylethyl)pyrrolidin-3-ol (compounds 1a and 1b ) were synthesized separately, underscoring how stereochemical purity affects biological activity in antiviral agents . This suggests that the stereochemistry of 3-(propan-2-yl)pyrrolidin-3-ol could similarly influence its efficacy in target applications.

Biological Activity

3-(Propan-2-yl)pyrrolidin-3-ol, also known as 2-(3R)-pyrrolidin-3-ylpropan-2-ol, is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The structure of 3-(Propan-2-yl)pyrrolidin-3-ol features a pyrrolidine ring substituted with an isopropyl group and a hydroxyl group. This configuration is crucial for its biological interactions and pharmacological properties.

The biological activity of 3-(Propan-2-yl)pyrrolidin-3-ol is largely attributed to its ability to interact with various molecular targets, including enzymes and receptors. The hydroxyl group can form hydrogen bonds, while the pyrrolidine ring can participate in π-π interactions. These interactions may modulate the activity of specific proteins involved in various biological pathways.

1. Anticancer Activity

Research has indicated that derivatives of pyrrolidine compounds exhibit promising anticancer properties. For instance, studies have shown that certain derivatives can inhibit the growth of breast cancer cell lines such as MDA-MB-231 and MCF-7. In vitro assays demonstrated that these compounds could significantly reduce cell viability at low concentrations (e.g., 6.25 µM) .

Table 1: Anticancer Activity of Pyrrolidine Derivatives

Compound	Cell Line	IC50 (µM)	Mechanism of Action
1f	MDA-MB-231	6.25	Inhibition of cell proliferation
1g	MCF-7	12.5	Induction of apoptosis

2. Neuropharmacological Effects

Pyrrolidine derivatives have been explored for their neuropharmacological effects, particularly in the treatment of neurological disorders. The compound's ability to cross the blood-brain barrier enhances its potential as a therapeutic agent for conditions such as anxiety and depression. In animal models, it has shown efficacy in reducing anxiety-like behaviors .

3. Enzyme Inhibition

Research has identified that certain derivatives exhibit inhibitory effects on deoxyribonuclease I (DNase I), with promising IC50 values indicating effective inhibition compared to control substances . This property suggests potential applications in gene therapy and molecular biology.

Case Study 1: Anticancer Research

A study evaluated the efficacy of a series of pyrrolidine derivatives against triple-negative breast cancer (TNBC) cells. The results indicated that specific compounds not only inhibited cell growth but also induced apoptosis through caspase activation pathways .

Case Study 2: Neuropharmacological Assessment

In a preclinical study, a derivative of 3-(Propan-2-yl)pyrrolidin-3-ol was tested for its anxiolytic effects using the elevated plus maze test in rodents. The results showed a significant increase in time spent in open arms, suggesting reduced anxiety levels .

Pharmacokinetics and Safety Profile

Pharmacokinetic studies have demonstrated favorable absorption characteristics for this compound, with high gastrointestinal absorption rates and good permeability across biological membranes . However, metabolic stability studies indicate that some derivatives may undergo rapid metabolism via CYP450 enzymes, which could limit their therapeutic window .